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Compound of Interest

6,6-Dimethyl-1,4-oxazepane
Compound Name:

hydrochloride
CAS No.: 2155856-25-8
Cat. No.: B2613976
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Title: Application Note: Advanced Analytical Characterization of 1,4-Oxazepane Scaffolds in
Drug Development

Introduction & Strategic Context

1,4-Oxazepanes are seven-membered saturated heterocyclic compounds containing oxygen
and nitrogen atoms at the 1- and 4-positions. In modern medicinal chemistry, they serve as
highly versatile bioisosteres for piperidines and morpholines, offering enhanced
physicochemical properties such as improved aqueous solubility, tuned basicity, and increased
metabolic stability[1]. The unique conformational rigidity of the 1,4-oxazepane ring is critical for
optimizing binding affinity to biological targets, such as in the development of selective
dopamine D4 receptor ligands for psychiatric disorders[2].

However, the same structural features that make 1,4-oxazepanes pharmacologically attractive
—namely their polarity, basicity, and complex stereochemical dynamics—present significant
analytical challenges during synthesis, purification, and structural elucidation[3].
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Physicochemical Profiling & Structural Dynamics

Understanding the inherent properties of the 1,4-oxazepane core is the first step in designing a
robust analytical strategy. Table 1 summarizes the key physicochemical parameters and their
direct implications on analytical workflows.

Table 1: Physicochemical Parameters of 1,4-Oxazepanes and Analytical Implications

Parameter Characteristic Analytical Implication

Exhibits conformational
flexibility (chair vs. twist-chair)
7-membered non-planar ) o )
Core Structure [3]. Requires multidimensional
heterocycle
NMR (NOESY) to resolve

relative stereochemistry[4].

Prone to active-site

) interactions in GC, causing
) High (due to ether and N )
Polarity i o peak tailing[5]. Necessitates
amine/amide linkages) ]
polar-embedded or hybrid LC

stationary phases.

Mobile phase pH must be
strictly controlled (e.g.,
Basicity pKa ~7.0 - 8.5 (for buffered at pH 5.8 or 10.0) to
secondary/tertiary amines) prevent peak splitting and
ensure reproducible retention

times|[5].

Analytical Workflow Design

To systematically characterize 1,4-oxazepane derivatives, we employ a multi-tiered analytical
workflow. The process transitions from crude reaction monitoring to absolute stereochemical

confirmation.
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1,4-Oxazepane Synthesis

(Intramolecular Cyclization)

Crude Sampling

LC-MSIMS Profiling
(Impurity & Mass Confirmation)

Method Transfer

Chromatographic Purification
(RP-HPLC | SFC)

Pure Fractions (>95%)

Multi-dimensional NMR
(Stereochemistry & Conformation)

Single Crystal Growth

X-Ray Crystallography
(Absolute Configuration)

Click to download full resolution via product page
Analytical workflow for the characterization of 1,4-oxazepane derivatives.

Protocol 1: LC-MS/MS Impurity Profiling and
Reaction Monitoring
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Causality & Expert Insight: Because 1,4-o0xazepanes possess a basic nitrogen and polar ether
linkage, they frequently interact with residual silanols on conventional silica-based columns,
resulting in severe peak tailing and poor resolution of diastereomeric by-products[5]. To
counteract this, this protocol utilizes a polar-embedded C18 column combined with a volatile
ammonium acetate buffer. This specific buffer ensures the amine remains partially ionized for
excellent Electrospray lonization (ESI) sensitivity while masking silanol interactions[5].

Step-by-Step Methodology:

o Sample Preparation: Dissolve the crude 1,4-oxazepane product in HPLC-grade Methanol or
Acetonitrile to a concentration of 1 mg/mL. Dilute further with 50:50 Mobile Phase A:B to a
final concentration of 10 ug/mL to prevent mass detector saturation.

o Chromatographic Separation:

o Column: Waters XBridge Shield RP18 (or equivalent polar-embedded column), 2.1 x 100
mm, 3.5 pm.

o Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water (pH naturally ~6.8).

o Mobile Phase B: LC-MS grade Acetonitrile.

o Gradient: 5% B hold for 1 min, ramp to 95% B over 8 mins, hold at 95% B for 2 mins. Flow

rate: 0.3 mL/min.

e Mass Spectrometry (ESI+):

o Mode: Positive Electrospray lonization (ESI+).

o Parameters: Capillary voltage at 3.0 kV, desolvation temperature at 350 °C, and
desolvation gas flow at 600 L/hr.

o Detection: Run in full scan mode (m/z 100-1000) for unknown impurities, and Multiple
Reaction Monitoring (MRM) for targeted quantification of the parent mass[5].

» Self-Validation Check: Inject a system suitability standard (e.g., a known 1,4-oxazepane
reference). The chromatographic tailing factor (
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) must be
, and the signal-to-noise (S/N) ratio for the Limit of Quantitation (LOQ) must be

before proceeding with sample analysis.

Protocol 2: Multidimensional NMR for
Stereochemical Elucidation

Causality & Expert Insight: The synthesis of substituted 1,4-oxazepanes (such as chiral 1,4-
oxazepane-5-carboxylic acids) often yields a mixture of diastereomers[4]. 1D

H NMR is insufficient for structural assignment due to severe signal overlap in the aliphatic
region (1.5-4.0 ppm) and the complex scalar couplings of the non-planar ring[4]. We employ a
comprehensive 2D NMR suite:

H-

H COSY traces the continuous spin system of the heterocycle,

H-

C HMBC confirms the connectivity of peripheral substituents to the core, and
H-

H NOESY is strictly required to determine the relative stereochemistry (syn/anti relationships)
by observing through-space proximity of protons across the ring[4].

Step-by-Step Methodology:

o Sample Preparation: Dissolve 15-20 mg of highly purified (>95% by LC-MS) 1,4-oxazepane
in 0.6 mL of deuterated chloroform (

) or

. Filter the solution through glass wool into a 5 mm NMR tube to remove particulates that
degrade magnetic field homogeneity.

e 1D Acquisition:
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o Acquire a standard
H spectrum (16-32 scans, relaxation delay
S).

o Acquire a
C Attached Proton Test (APT) spectrum (1024 scans) to differentiate
(positive signals) from
(negative signals)[4].

e 2D Acquisition:

o COSY: Acquire with a standard gradient-selected pulse sequence to map the
and
proton networks.

o HMBC: Optimize for a long-range coupling constant (

) of 8 Hz to confirm the attachment of exocyclic groups (e.g., linking the oxazepane core to
a phenyl ring or carboxylic acid)[4].

o NOESY: Set the mixing time (

) to 300-500 ms, which is optimal for small molecules (MW < 500 Da) to observe critical
nuclear Overhauser effects without spin diffusion artifacts.

» Self-Validation Check: Ensure the solvent lock is stable and shim quality is optimal by
checking the solvent residual peak; the width at half-height (

) must be

Hz.

Data Presentation: Diagnostic Analytical Markers
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To expedite data interpretation, Table 2 provides a reference matrix of expected NMR chemical
shifts for the unsubstituted 1,4-oxazepane core. Substituents will predictably shift these
baselines.

Table 2: Diagnostic

H and

C NMR Chemical Shifts for the 1,4-Oxazepane Core
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Multiplicity &
Ring Position H Shift Range C Shift Range Coupling
(ppm) (ppm) Characteristics

Complex multiplet;
C2 (adjacent to O) 3.50-3.90 68.0 - 72.0 exhibits strong NOE to
C3 protons.

Often overlaps with
C2; cleanly resolved
via

C3 (adjacent to O) 3.60 - 4.00 70.0-74.0
H-

C HSQC.

Diastereotopic protons

show distinct geminal
C5 (adjacent to N) 2.80-3.20 45.0-52.0 coupling (

Hz).

Quintet-like
appearance; serves

C6 (aliphatic) 1.70-2.10 25.0-30.0 as the starting point
for COSY walk to C5
and C7.

Broadened signals

may appear if nitrogen
C7 (adjacent to N) 2.70-3.10 48.0 - 55.0 inversion is

intermediate on the

NMR timescale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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